Cas no 1804688-63-8 (4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic acid
• CAS No: 1804688-63-8
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4811825
• Update Time: 2025-06-26

4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C8H7F2NO3/c1-14-6-3-11-5(8(12)13)2-4(6)7(9)10/h2-3,7H,1H3,(H,12,13)
• InChI Key： XDECHJJOPQSBDG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=NC=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic acid

4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic Acid: A Comprehensive Overview

4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic acid, also known by its CAS number 1804688-63-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential uses in advanced chemical synthesis, pharmaceuticals, and agrochemicals. The molecule's structure, which includes a pyridine ring substituted with a difluoromethyl group and a methoxy group, contributes to its versatile reactivity and functional diversity.

The synthesis of 4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic acid involves a series of carefully designed organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways for this compound. Researchers have explored the use of transition metal catalysts to enhance reaction selectivity and yield, making the synthesis process more scalable for industrial applications.

In terms of applications, 4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic acid has shown promise in the development of novel agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively studied. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent activity against key agricultural pests, offering a sustainable alternative to traditional chemical pesticides. The compound's fluorinated substituents play a crucial role in enhancing its bioactivity and stability under field conditions.

The material science community has also taken interest in this compound due to its potential as a building block for advanced polymers and coatings. The carboxylic acid functionality in the molecule allows for easy incorporation into polymer networks, enabling the creation of materials with tailored mechanical and thermal properties. Recent research has focused on the development of biodegradable polymers derived from this compound, addressing the growing demand for eco-friendly materials in various industries.

From a pharmacological perspective, 4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic acid has been investigated as a lead compound for drug discovery. Its structural features make it an attractive candidate for designing molecules with specific biological activities, such as anti-inflammatory or anticancer properties. Researchers have utilized computational chemistry tools to predict the compound's binding affinity to key protein targets, paving the way for further experimental validation.

In conclusion, 4-(Difluoromethyl)-5-methoxypyridine-2-carboxylic acid (CAS No: 1804688-63-8) stands out as a versatile and multifunctional compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in modern chemical innovation.